Cas no 147714-62-3 (Quercetin-7-O-rutinoside)

Quercetin-7-O-rutinoside is a flavonoid glycoside derived from quercetin and rutinose, known for its antioxidant and anti-inflammatory properties. It exhibits enhanced solubility and stability compared to its aglycone counterpart, making it suitable for research in nutraceuticals and pharmaceuticals. Its glycosidic linkage may influence bioavailability and metabolic pathways, offering potential therapeutic applications.

Quercetin-7-O-rutinoside structure

Product Name:Quercetin-7-O-rutinoside

CAS No:147714-62-3

MF:C₂₇H₃₀O₁₆

MW:610.517509937286

CID:2101048

PubChem ID:101764560

Update Time:2025-06-17

Quercetin-7-O-rutinoside Chemical and Physical Properties

Names and Identifiers

- Quercetin-7-O-rutinoside
- 7-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-4H-1-benzopyran-4-one
- Quercetin 7-O-alpha-L-rhamnopyranosyl-(1→6)-beta-D-glucopyranoside
- Quercetin 7-O-rutinoside
- CID 101764560
- 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-
- 147714-62-3
- DTXSID701313150
- CS-0213817
- 2-(3,4-Dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- AKOS030530333
- HY-N9920
- Quercetin 7-rutinoside
- DA-77287
- Inchi： 1S/C27H30O16/c1-8-17(31)20(34)23(37)26(40-8)39-7-15-18(32)21(35)24(38)27(43-15)41-10-5-13(30)16-14(6-10)42-25(22(36)19(16)33)9-2-3-11(28)12(29)4-9/h2-6,8,15,17-18,20-21,23-24,26-32,34-38H,7H2,1H3/t8-,15+,17-,18+,20+,21-,23+,24+,26+,27+/m0/s1
- InChI Key： IVTMALDHFAHOGL-YKTBBAMGSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C(=C(C3C=CC(=C(C=3)O)O)OC2=C1)O)=O)O

Computed Properties

Exact Mass: 610.15338487g/mol
Monoisotopic Mass: 610.15338487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 43
Rotatable Bond Count: 6
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 266
XLogP3: -1.3

Experimental Properties

Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 972.1±65.0 °C(Predicted)
Solubility: Very slightly soluble (0.15 g/l) (25 º C),
pka: 5.91±0.40(Predicted)

Quercetin-7-O-rutinoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN6915-10 mg	Quercetin-7-O-rutinoside	147714-62-3	98%	10mg	￥ 2,090	2023-07-10
TargetMol Chemicals	TN6915-1 mL * 10 mM (in DMSO)	Quercetin-7-O-rutinoside	147714-62-3	98%	1 mL * 10 mM (in DMSO)	￥ 2190	2023-09-15
TargetMol Chemicals	TN6915-10mg	Quercetin-7-O-rutinoside	147714-62-3		10mg	￥ 2090	2024-07-19
TargetMol Chemicals	TN6915-1 ml * 10 mm	Quercetin-7-O-rutinoside	147714-62-3		1 ml * 10 mm	￥ 2190	2024-07-19